Cas no 501944-47-4 (Oxazole, 5-(4-bromo-2-methylphenyl)-)

• Product Name: Oxazole, 5-(4-bromo-2-methylphenyl)-
• CAS No: 501944-47-4
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD31725130
• CID: 1562239
• PubChem ID: 69837516
• Update Time: 2025-04-21

Oxazole, 5-(4-bromo-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(4-bromo-2-methylphenyl)-
• SCHEMBL6607846
• 5-(4-bromo-2-methylphenyl)oxazole
• 501944-47-4
• 5-(4-Bromo-2-methylphenyl)-1,3-oxazole
• MFCD31725130
• CS-0192868
• A1-12429
• E95004
• NTPCAUDLTKWKCM-UHFFFAOYSA-N

• MDL： MFCD31725130
• Inchi： 1S/C10H8BrNO/c1-7-4-8(11)2-3-9(7)10-5-12-6-13-10/h2-6H,1H3
• InChI Key： NTPCAUDLTKWKCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=CN=CO2)=C(C)C=1

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles